![molecular formula C16H14N4O3S B2885205 (Z)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide CAS No. 2035007-54-4](/img/structure/B2885205.png)
(Z)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide
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Overview
Description
This compound is a pyrido[2,3-d]pyrimidin derivative, which is a class of compounds known for their wide range of biological activities . The presence of the acrylamide group suggests potential reactivity towards nucleophiles.
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrido[2,3-d]pyrimidin core with an acrylamide group attached. The exact structure would depend on the specific positions of these groups .Chemical Reactions Analysis
As an acrylamide, this compound could potentially undergo reactions typical of this class of compounds, such as Michael addition or nucleophilic substitution. The pyrido[2,3-d]pyrimidin core may also participate in various reactions .Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Compounds structurally related to "(Z)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide" have been utilized in the synthesis of novel heterocyclic compounds such as [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones. These compounds were synthesized from precursors containing thiophen-2-yl groups and evaluated for their antimicrobial activities. Some derivatives showed mild activities, indicating potential application in developing new antimicrobial agents (Gomha, Mohamed, Zaki, Ewies, Elroby, & Elroby, 2018).
Anti-inflammatory Activity
Another study explored the synthesis of heterocyclic systems fused to a thiophene moiety using citrazinic acid as a synthon. These synthesized compounds were evaluated as anti-inflammatory agents, revealing that many of them have good anti-inflammatory activity comparable to standard drugs like Prednisolone (Amr, Sabry, & Abdulla, 2007).
Fluorescence Binding Studies
The interaction of novel p-hydroxycinnamic acid amides with bovine serum albumin (BSA) was investigated, indicating the potential use of these compounds in studying protein-ligand interactions and their implications in drug design and delivery systems (Meng, Zhu, Zhao, Yu, & Lin, 2012).
Optical Limiting Applications
Designed and synthesized thiophene dyes, including those with thiophen-2-ylacrylonitrile structures, were investigated for their nonlinear optical limiting behavior, showing promise in applications such as protecting human eyes and optical sensors in optoelectronic devices (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).
Antitumor and Enzymatic Activity
Novel pyrazolopyrimidines derivatives exhibited significant in vitro antitumor activity, demonstrating the potential of related compounds in anticancer research. Additionally, some compounds were found to enhance the reactivity of enzymes, pointing to applications in enzymatic modulation (Rahmouni et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(Z)-N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3S/c21-13(6-5-11-3-2-10-24-11)17-8-9-20-15(22)12-4-1-7-18-14(12)19-16(20)23/h1-7,10H,8-9H2,(H,17,21)(H,18,19,23)/b6-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSIPJJVDQKZDSU-WAYWQWQTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NC(=O)N(C2=O)CCNC(=O)C=CC3=CC=CS3)N=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(NC(=O)N(C2=O)CCNC(=O)/C=C\C3=CC=CS3)N=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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